Cas no 771561-37-6 (Propanedinitrile, (2,2,3,3,4,4,5,5-octafluoropentyl)-)

• Product Name: Propanedinitrile, (2,2,3,3,4,4,5,5-octafluoropentyl)-
• CAS No: 771561-37-6
• MF: C₈H₄F₈N₂
• MW: 280.1179895401
• CID: 536575
• PubChem ID: 25242027
• Update Time: 2025-04-19

Propanedinitrile, (2,2,3,3,4,4,5,5-octafluoropentyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (2,2,3,3,4,4,5,5-octafluoropentyl)-
• 2-(2,2,3,3,4,4,5,5-octafluoropentyl)propanedinitrile
• DTXSID20649455
• 2-(2,2,3,3,4,4,5,5-octafluoropentyl)malononitrile
• (2,2,3,3,4,4,5,5-Octafluoropentyl)propanedinitrile
• SCHEMBL2486852
• 771561-37-6

• Inchi： 1S/C8H4F8N2/c9-5(10)7(13,14)8(15,16)6(11,12)1-4(2-17)3-18/h4-5H,1H2
• InChI Key： VUXCOBBENDQJNZ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)F)(F)F)(C(CC(C#N)C#N)(F)F)F

Computed Properties

• Exact Mass: 280.02472
• Monoisotopic Mass: 280.02467343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58